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Compound of Interest

Compound Name: Pirimicarb-d6

cat. No.: B1357182

An In-depth Technical Guide to Pirimicarb-d6

This technical guide provides a detailed overview of the core physicochemical properties of
Pirimicarb-d6, a deuterated analog of the insecticide Pirimicarb. This document is intended for
researchers, scientists, and professionals in the fields of drug development, metabolism
studies, and analytical chemistry who require precise information on this stable isotope-labeled
compound.

Physicochemical Properties

Pirimicarb-d6 is a synthetically modified version of Pirimicarb where six hydrogen atoms have
been replaced by their heavier isotope, deuterium. This isotopic labeling is a crucial tool in
various scientific applications, particularly in mass spectrometry-based quantification methods,
where it serves as an internal standard. The incorporation of deuterium atoms results in a
predictable increase in the molecule's mass without significantly altering its chemical behavior.

The key quantitative data for Pirimicarb-d6 and its non-deuterated counterpart are
summarized in the table below for direct comparison.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1357182?utm_src=pdf-interest
https://www.benchchem.com/product/b1357182?utm_src=pdf-body
https://www.benchchem.com/product/b1357182?utm_src=pdf-body
https://www.benchchem.com/product/b1357182?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1357182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Pirimicarb-d6 Pirimicarb
Molecular Formula C11DsH12N4O2[1][2] C11H18N4O2[3][4][5]
Molecular Weight 244.32 g/mol [1][2][6] 238.29 g/mol [3][4][5][7]

2-Dimethylamino-5,6-dimethyl-  2-(Dimethylamino)-5,6-
Synonym 4-pyrimidinyl dimethyl-d6- dimethyl-4-pyrimidinyl
carbamate[1] dimethylcarbamate

Experimental Protocols

The characterization and quantification of Pirimicarb-d6 typically involve standard analytical
techniques. A generalized methodology for its use as an internal standard in a quantitative
analysis (e.g., by Liquid Chromatography-Mass Spectrometry - LC-MS) is outlined below.

Objective: To accurately quantify the concentration of Pirimicarb in a given sample using

Pirimicarb-d6 as an internal standard.
Methodology:
o Preparation of Standard Solutions:

o Prepare a stock solution of Pirimicarb of a known high concentration in a suitable organic

solvent (e.g., acetonitrile or methanol).

o Prepare a separate stock solution of Pirimicarb-d6 at a known high concentration in the

same solvent.

o From the Pirimicarb stock solution, create a series of calibration standards at different

concentrations through serial dilution.

o Spike each calibration standard and the unknown samples with a constant, known
concentration of the Pirimicarb-d6 internal standard solution.

e Sample Preparation:
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o The sample matrix (e.g., plasma, tissue homogenate, environmental water sample) is
subjected to an appropriate extraction procedure (e.g., protein precipitation, liquid-liquid
extraction, or solid-phase extraction) to isolate the analyte and internal standard.

o The extracted sample is then reconstituted in a solvent compatible with the LC-MS
system.

e LC-MS Analysis:
o Inject the prepared standards and samples into an LC-MS system.

o The liquid chromatography step separates Pirimicarb and Pirimicarb-d6é from other matrix
components based on their physicochemical properties (e.g., using a C18 reversed-phase
column).

o The mass spectrometer is operated in a mode that allows for the specific detection and
quantification of both the analyte and the internal standard (e.g., Multiple Reaction
Monitoring - MRM). Specific precursor-to-product ion transitions are monitored for both
Pirimicarb and Pirimicarb-d6.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of Pirimicarb to the peak
area of Pirimicarb-d6 against the concentration of the Pirimicarb standards.

o Determine the concentration of Pirimicarb in the unknown samples by calculating their
peak area ratios and interpolating the concentration from the calibration curve.

Logical Relationship Diagram

The following diagram illustrates the relationship between Pirimicarb and its deuterated form,
highlighting the isotopic substitution and the resulting change in molecular properties.
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Pirimicarb (Parent Compound)

MW: 238.29 g/mol

Pirimicarb Formula: C11H18N4O2

Isotopic Substituti o
Smo(%'cH " 65[1,';”“0" Pirimicarb-d6 (Deuterated Analog)

_______________________________ Pirimicarb-d6 MW: 244.32 g/mol

Formula: C11DeH12N402

Click to download full resolution via product page

Caption: Relationship between Pirimicarb and Pirimicarb-d6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357182#molecular-weight-and-formula-of-
pirimicarb-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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